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Compound of Interest

Compound Name:
cyclopropyl(4-

fluorophenyl)methanol

CAS No.: 827-88-3

Cat. No.: B1266660

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, synthesis,

analysis, and applications of cyclopropyl(4-fluorophenyl)methanol, a key building block in

medicinal chemistry and organic synthesis.

Core Chemical Properties
Cyclopropyl(4-fluorophenyl)methanol, with the CAS number 827-88-3, is a secondary

alcohol characterized by a cyclopropyl group and a 4-fluorophenyl moiety attached to a

carbinol center.[1][2][3][4] Its unique structure, combining a strained cyclopropane ring and a

fluorine-substituted aromatic ring, makes it a valuable intermediate in the development of novel

pharmaceutical agents.[1]

Table 1: Physicochemical and Computed Properties
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Property Value Source

IUPAC Name
cyclopropyl(4-

fluorophenyl)methanol
[2][5]

Synonyms

alpha-Cyclopropyl-4-

fluorobenzyl alcohol, a-

CYCLOPROPYL-4-

FLUOROBENZYL ALCOHOL

[5]

Molecular Formula C₁₀H₁₁FO [2][3][5][6]

Molecular Weight 166.19 g/mol [2][5][6]

CAS Number 827-88-3 [1][2][3]

Exact Mass 166.079393132 g/mol [2][5]

Topological Polar Surface Area 20.2 Å² [2][5]

Hydrogen Bond Donor Count 1 [2][5]

Hydrogen Bond Acceptor

Count
2 [2][5]

Rotatable Bond Count 2 [2][5]

XLogP3-AA (Computed) 1.9 [2][5]

Synthesis and Experimental Protocols
The synthesis of cyclopropyl(4-fluorophenyl)methanol can be accomplished through several

synthetic routes. The most common methods involve the reduction of a corresponding ketone

or a nucleophilic substitution reaction.[1]

A. Reduction of Cyclopropyl(4-fluorophenyl) Ketone

This is a widely used method involving the reduction of the carbonyl group of cyclopropyl(4-

fluorophenyl) ketone to a hydroxyl group using a reducing agent.
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Cyclopropyl(4-fluorophenyl) ketone

Reduction Reaction

Reducing Agent
(e.g., NaBH₄, LiAlH₄)

Solvent
(e.g., Methanol, THF)

Cyclopropyl(4-fluorophenyl)methanol

Yields

Click to download full resolution via product page

Caption: Synthesis via Ketone Reduction.

Experimental Protocol: Reduction using Sodium Borohydride

Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer, add cyclopropyl(4-

fluorophenyl) ketone (1 equivalent) dissolved in methanol (10 volumes).

Cooling: Cool the solution to 0-5 °C in an ice bath.

Addition of Reducing Agent: Slowly add sodium borohydride (NaBH₄) (1.5 equivalents)

portion-wise to the stirred solution, maintaining the temperature below 10 °C.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for 2-4 hours, monitoring the reaction progress by Thin Layer

Chromatography (TLC).

Quenching: Once the starting material is consumed, carefully quench the reaction by the

slow addition of 1M hydrochloric acid (HCl) until the pH is neutral.

Extraction: Remove the methanol under reduced pressure. Add water and extract the

aqueous layer with ethyl acetate (3 x 10 volumes).
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Washing and Drying: Combine the organic layers and wash with brine, then dry over

anhydrous sodium sulfate (Na₂SO₄).

Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. The

crude product can be purified by column chromatography on silica gel to yield pure

cyclopropyl(4-fluorophenyl)methanol.

B. Nucleophilic Substitution

Another viable method involves the reaction of a cyclopropyl(4-fluorophenyl) halide with a

hydroxide source.[1]

Cyclopropyl(4-fluorophenyl) bromide

SN2 Reaction

Hydroxide Source
(e.g., NaOH, KOH)

Solvent
(e.g., DMSO, Acetone)

Cyclopropyl(4-fluorophenyl)methanol

Yields

Click to download full resolution via product page

Caption: Synthesis via Nucleophilic Substitution.

Spectroscopic and Analytical Characterization
The structure of cyclopropyl(4-fluorophenyl)methanol is confirmed using standard

spectroscopic techniques.
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Caption: Post-Synthesis Characterization Workflow.

Expected Spectral Data:

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

cyclopropyl protons (a multiplet in the range of 0.4-1.2 ppm), the methine proton (CH-OH, a

doublet around 4.5-5.0 ppm), the hydroxyl proton (a broad singlet), and the aromatic protons

of the 4-fluorophenyl group (two doublets of doublets between 7.0-7.5 ppm).

¹³C NMR: The carbon NMR spectrum should display signals for the cyclopropyl carbons, the

methine carbon (around 75-80 ppm), and the aromatic carbons, with the carbon attached to

the fluorine showing a characteristic large coupling constant.

IR Spectroscopy: The infrared spectrum will be dominated by a broad absorption band for

the O-H stretch of the alcohol group (around 3200-3600 cm⁻¹). Other significant peaks

include C-H stretches for the aromatic and cyclopropyl groups, C=C stretches for the

aromatic ring (around 1500-1600 cm⁻¹), and a strong C-F stretch (around 1200-1250 cm⁻¹).

[7]

Applications in Research and Drug Development
Cyclopropyl(4-fluorophenyl)methanol is a versatile intermediate with significant applications:

Medicinal Chemistry: It serves as a crucial building block for synthesizing more complex

bioactive molecules. Its derivatives are investigated for potential anticancer, antimicrobial,

and lipid-lowering activities.[1][5]
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Organic Synthesis: The compound's unique structural features, including the reactive

cyclopropane ring and the fluorine atom which can modulate electronic properties, make it a

valuable intermediate in various synthetic pathways.[1]

Drug Discovery: A closely related structure, [2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-

yl]methanol, is a key intermediate in the synthesis of the lipid-lowering drug NK-104,

highlighting the pharmaceutical relevance of this chemical scaffold.[5]

Safety and Handling
Proper handling of cyclopropyl(4-fluorophenyl)methanol is essential due to its potential

hazards. It is classified as an irritant.[2]

Table 2: GHS Hazard Information

Hazard Class Hazard Statement Pictogram

Skin Irritation (Category 2) H315: Causes skin irritation Warning

Eye Irritation (Category 2A)
H319: Causes serious eye

irritation
Warning

Specific target organ toxicity -

single exposure (Category 3),

Respiratory system

H335: May cause respiratory

irritation
Warning

Source:[2][5][8]

Handling and Storage Recommendations:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[8]

Ventilation: Use only in a well-ventilated area or under a chemical fume hood.[8][9]

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container. Keep away

from incompatible substances such as strong oxidizing agents, strong acids, and strong

bases.[8][9]
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First Aid: In case of contact with skin, wash with plenty of soap and water. If in eyes, rinse

cautiously with water for several minutes. If inhaled, move to fresh air.[8][9]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local regulations.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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